Cas no 292138-57-9 (N,N,4-trimethyl-2-(methylamino)-1,3-thiazole-5-sulfonamide)

N,N,4-Trimethyl-2-(methylamino)-1,3-thiazole-5-sulfonamide is a sulfonamide derivative featuring a thiazole core, characterized by its distinct substitution pattern. This compound is of interest in medicinal and agrochemical research due to its potential as a bioactive scaffold. The presence of sulfonamide and thiazole moieties suggests possible applications in enzyme inhibition, particularly targeting carbonic anhydrases or other metalloenzymes. Its methylated amino groups enhance lipophilicity, potentially improving membrane permeability. The structural rigidity of the thiazole ring contributes to metabolic stability, making it a candidate for further derivatization in drug discovery. Careful handling is advised due to the reactive sulfonamide functionality. Analytical characterization typically involves HPLC, NMR, and mass spectrometry for purity assessment.
N,N,4-trimethyl-2-(methylamino)-1,3-thiazole-5-sulfonamide structure
292138-57-9 structure
Product Name:N,N,4-trimethyl-2-(methylamino)-1,3-thiazole-5-sulfonamide
CAS No:292138-57-9
MF:C7H13N3O2S2
MW:235.327018499374
MDL:MFCD27948881
CID:2839535
PubChem ID:18372251
Update Time:2025-06-07

N,N,4-trimethyl-2-(methylamino)-1,3-thiazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N,N,4-trimethyl-2-(methylamino)-1,3-thiazole-5-sulfonamide
    • 5-Thiazolesulfonamide, N,N,4-trimethyl-2-(methylamino)-
    • SCHEMBL6619930
    • 292138-57-9
    • DTXSID20593207
    • LPWCEKACZIABGO-UHFFFAOYSA-N
    • EN300-24522286
    • Z1862014999
    • N,N,4-trimethyl-2-(methyl-amino)-1,3-thiazole-5-sulphonamide
    • MDL: MFCD27948881
    • Inchi: 1S/C7H13N3O2S2/c1-5-6(13-7(8-2)9-5)14(11,12)10(3)4/h1-4H3,(H,8,9)
    • InChI Key: LPWCEKACZIABGO-UHFFFAOYSA-N
    • SMILES: S(C1=C(C)N=C(NC)S1)(N(C)C)(=O)=O

Computed Properties

  • Exact Mass: 235.04491901Da
  • Monoisotopic Mass: 235.04491901Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 98.9Ų

N,N,4-trimethyl-2-(methylamino)-1,3-thiazole-5-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-24522286-0.05g
N,N,4-trimethyl-2-(methylamino)-1,3-thiazole-5-sulfonamide
292138-57-9 95%
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
EN300-24522286-5.0g
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Enamine
EN300-24522286-10.0g
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Enamine
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